![molecular formula C21H25NO4 B2717536 1-phenyl-N-(3,4,5-trimethoxyphenyl)cyclopentane-1-carboxamide CAS No. 1022331-82-3](/img/structure/B2717536.png)
1-phenyl-N-(3,4,5-trimethoxyphenyl)cyclopentane-1-carboxamide
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Description
“1-phenyl-N-(3,4,5-trimethoxyphenyl)cyclopentane-1-carboxamide” is a chemical compound . It’s often used for pharmaceutical testing . The compound is available from various global suppliers .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of novel 3,4,5-trimethoxycinnamamide-tethered 1,2,3-triazole derivatives were prepared by the click reaction of (E)-N-(prop-2-yn-1-yl)-3-(3,4,5-trimethoxyphenyl) acrylamide with different aryl azides .Scientific Research Applications
Anticancer Activity
The compound has been linked to anticancer activity . A series of novel 3,4,5-trimethoxycinnamamide-tethered 1,2,3-triazole derivatives were prepared by the click reaction of (E)-N-(prop-2-yn-1-yl)-3-(3,4,5-trimethoxyphenyl) acrylamide with different aryl azides . Most of the tested compounds showed prominent activity against both cancer cell lines .
Antimicrobial Activity
The compound could potentially have antimicrobial activities . Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems have been reported .
Photoluminescent Material
1,3,5-Triarylpyrazoline compounds, which could potentially be synthesized from the compound , have excellent fluorescence and better hole transport characteristics, thermal stability and washing resistance, and can be used as photoluminescent materials .
Organic Nonlinear Optical Material
The same 1,3,5-Triarylpyrazoline compounds could also be used as organic nonlinear optical materials .
Photorefractive Material
These compounds can also be used as photorefractive materials .
Potential Use in Drug Design
Some fluorinated heterocycles, which could potentially be synthesized from the compound , were found to be lead structures for drug design developments where their activities were almost equal to or exceeded the potency of the reference drugs .
properties
IUPAC Name |
1-phenyl-N-(3,4,5-trimethoxyphenyl)cyclopentane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO4/c1-24-17-13-16(14-18(25-2)19(17)26-3)22-20(23)21(11-7-8-12-21)15-9-5-4-6-10-15/h4-6,9-10,13-14H,7-8,11-12H2,1-3H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDAHIZMMRHVRFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)NC(=O)C2(CCCC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-phenyl-N-(3,4,5-trimethoxyphenyl)cyclopentane-1-carboxamide |
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